Cas no 2172453-26-6 (methyl 1-{3-hydroxy-1-azabicyclo2.2.2octan-3-yl}cyclopropane-1-carboxylate)

• Product Name: methyl 1-{3-hydroxy-1-azabicyclo2.2.2octan-3-yl}cyclopropane-1-carboxylate
• CAS No: 2172453-26-6
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 5567909
• PubChem ID: 165594160
• Update Time: 2025-07-29

methyl 1-{3-hydroxy-1-azabicyclo2.2.2octan-3-yl}cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-{3-hydroxy-1-azabicyclo[2.2.2]octan-3-yl}cyclopropane-1-carboxylate
• 2172453-26-6
• EN300-1633065
• methyl 1-{3-hydroxy-1-azabicyclo2.2.2octan-3-yl}cyclopropane-1-carboxylate

• Inchi： 1S/C12H19NO3/c1-16-10(14)11(4-5-11)12(15)8-13-6-2-9(12)3-7-13/h9,15H,2-8H2,1H3
• InChI Key： PNICRRYCFYQIIZ-UHFFFAOYSA-N
• SMILES： OC1(CN2CCC1CC2)C1(C(=O)OC)CC1

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.8Ų